Cas no 57784-57-3 (2-Thiophenecarboxaldehyde, oxime, (Z)-)

• Product Name: 2-Thiophenecarboxaldehyde, oxime, (Z)-
• CAS No: 57784-57-3
• MF: C₅H₅NOS
• MW: 127.164299726486
• CID: 344207
• Update Time: 2026-05-14

2-Thiophenecarboxaldehyde, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, oxime, (Z)-
• N-(thiophen-2-ylmethylidene)hydroxylamine
• 2-thiophenecarbaldehyde oxime
• 2-thiophenecarbaldoxime
• anti-2-thiophenealdoxime
• Thiophene-2-carbaldehydeoxime
• Thiophene-2-Carboxaldoxime
• thiophenealdoxime
• 2-Thiophenecarboxaldehyde, oxime, [C(Z)]-

• Inchi： InChI=1S/C5H5NOS/c7-6-4-5-2-1-3-8-5/h1-4,7H/b6-4+
• InChI Key： GASLBPLHYRZLLT-GQCTYLIASA-N
• SMILES： S1C=CC=C1/C=N/O

Computed Properties

• Exact Mass: 127.00900

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 130 °C
• Boiling Point: 212.8±13.0 °C(Predicted)
• PSA: 60.83000
• LogP: 1.55620
• pka: 10.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds